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Introduction

This technical guide provides a comprehensive overview of the known physical properties of
the chemical compound identified by CAS number 351370-98-4. This compound, chemically
named 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine, belongs to the pyrrolopyridine class of
bicyclic heterocyclic compounds. Derivatives of the pyrrolo[3,4-c]pyridine scaffold have
garnered significant interest in medicinal chemistry due to their diverse pharmacological
activities, including analgesic, sedative, antidiabetic, antimycobacterial, antiviral, and antitumor
properties.[1][2][3] Understanding the physical characteristics of this compound is fundamental
for its application in research and development, particularly in areas such as drug design,
formulation, and synthesis.

This document summarizes the available quantitative data, outlines general experimental
protocols for the determination of key physical properties, and provides visualizations of a
representative synthetic workflow and a potential biological signaling pathway associated with
this class of compounds.

Core Physical Properties

The physical properties of 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine are essential for its
handling, characterization, and application in a laboratory setting. The available data is
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summarized in the tables below. It is important to note that some reported values, particularly
the boiling point, show discrepancies in the literature, which may be attributable to different
experimental conditions or the presence of impurities.

Table 1: Identificati | S Linf :

Parameter Value

CAS Number 351370-98-4

Chemical Name 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine
Molecular Formula C14H20N2

Molecular Weight 216.32 g/mol

Canonical SMILES C1CN(CC2C1CNCC2)CcCc3=CCc=CC=C3

hle 2 C itative Physical :

Property Value Notes
Boiling Point 317.1°C at 760 mmHg
127.3°C Pressure not specified

Density 1.082 g/cm3

Refractive Index 1.581

Melting Point Not available

Solubility Not available

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physical properties listed above. These protocols are based on standard laboratory techniques
and can be adapted for the specific analysis of 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for determining the boiling point of a small sample of
an organic compound is the capillary method using a Thiele tube or a similar heating
apparatus.[4][5][6][7][8]

Apparatus:

Thiele tube or other oil bath

o Thermometer (calibrated)

o Capillary tubes (sealed at one end)

o Small test tube or fusion tube

e Heating source (e.g., Bunsen burner or heating mantle)

e Liquid for the bath (e.g., paraffin oil)

e Stand and clamps

Procedure:

A small amount (a few milliliters) of 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine is placed
into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is then clamped and immersed in the Thiele tube containing the heating oil.

e The Thiele tube is gently heated at the side arm to ensure uniform heat distribution.

¢ As the temperature rises, air trapped in the capillary tube will slowly be expelled.
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* When a continuous and rapid stream of bubbles emerges from the open end of the capillary
tube, the heating is stopped.

e The temperature at which the liquid just begins to enter the capillary tube upon cooling is
recorded as the boiling point.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and accurate method for
determining the density of a liquid involves using a pycnometer or, for a less precise but simpler
measurement, a graduated cylinder and a balance.[9][10][11][12][13]

Apparatus:
e Graduated cylinder (e.g., 10 mL or 25 mL)
e Analytical balance

Procedure:

The mass of a clean and dry graduated cylinder is accurately measured using an analytical
balance.

e A known volume of 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine (e.g., 10 mL) is carefully
transferred into the graduated cylinder. The volume is read from the bottom of the meniscus.

e The mass of the graduated cylinder containing the liquid is then measured.

e The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder
from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by the measured volume.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and can be used for
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identification and purity assessment. An Abbe refractometer is a common instrument for this
measurement.[14][15][16][17][18]

Apparatus:

Abbe refractometer

Constant temperature water bath (if temperature control is required)

Dropper or pipette

Solvent for cleaning (e.g., ethanol or acetone)

Lens paper

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index (e.qg.,
distilled water).

o Afew drops of 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine are placed on the prism of the
refractometer.

e The prism is closed, and the light source is adjusted to illuminate the field of view.

e The control knob is turned until the boundary line between the light and dark fields is sharp
and centered in the crosshairs.

« If color fringes are observed, the compensator is adjusted to eliminate them.

e The refractive index is read from the instrument's scale. The temperature of the
measurement should also be recorded.

Visualizations
Generalized Synthetic Workflow

The synthesis of octahydropyrrolo[3,4-c]pyridine derivatives often involves a multi-step
process. A generalized workflow, based on synthetic strategies for related compounds, is
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depicted below.[19][20] This diagram illustrates a potential synthetic route starting from a
suitable piperidine precursor.
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Caption: Generalized synthetic workflow for 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine.

Representative Signaling Pathway

Derivatives of the pyrrolo[3,4-c]pyridine scaffold have been investigated for their potential to
modulate various biological targets. For instance, some have shown activity as inhibitors of
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enzymes involved in disease pathways. The following diagram illustrates a hypothetical
signaling pathway where a pyrrolo[3,4-c]pyridine derivative acts as an inhibitor of a kinase, a
common target in drug discovery.[1][3][21]
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Caption: Hypothetical signaling pathway inhibited by a pyrrolo[3,4-c]pyridine derivative.

Conclusion
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This technical guide provides a consolidated source of information on the physical properties of
CAS 351370-98-4, 2-Benzyl-octahydro-pyrrolo[3,4-c]pyridine. While some key experimental
data, such as melting point and solubility, are not yet publicly available, the provided
information on boiling point, density, and refractive index, along with standardized experimental
protocols, offers a solid foundation for researchers and drug development professionals. The
visualizations of a generalized synthetic workflow and a representative biological signaling
pathway highlight the potential applications and broader context of this compound class in
medicinal chemistry. Further experimental characterization is warranted to fully elucidate the
physicochemical profile of this compound and to explore its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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